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Compound of Interest

Compound Name:
Methyl 1-Boc-azetidine-3-

carboxylate

Cat. No.: B1461759 Get Quote

CAS Number: 610791-05-4

This technical guide provides an in-depth overview of Methyl 1-Boc-azetidine-3-carboxylate,

a key building block in medicinal chemistry and drug discovery. It is intended for researchers,

scientists, and professionals in the field of drug development.

Chemical Identity and Properties
Methyl 1-Boc-azetidine-3-carboxylate, also known as 1-tert-Butyl 3-methyl azetidine-1,3-

dicarboxylate, is a versatile synthetic intermediate.[1] Its structure incorporates a protected

azetidine ring, making it a valuable scaffold for introducing conformational rigidity into

molecules.
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Identifier Value

CAS Number 610791-05-4

Molecular Formula C₁₀H₁₇NO₄[2]

Molecular Weight 215.25 g/mol [1]

IUPAC Name
1-(tert-butoxycarbonyl)azetidine-3-carboxylic

acid

Synonyms

1-Boc-azetidine-3-carboxylic acid methyl ester,

1-tert-Butyl 3-methyl azetidine-1,3-

dicarboxylate, N-Boc-3-azetidine carboxylic acid

methyl ester[2]

InChI Key SECFRXGVLMVUPD-UHFFFAOYSA-N[2]

SMILES String CC(C)(C)OC(=O)N1CC(C(OC)=O)C1

Table 2: Physical and Chemical Properties

Property Value

Physical Form Liquid[2]

Density 1.072 g/mL at 25 °C

Refractive Index n20/D 1.452

Purity Typically ≥95%[3]

Applications in Research and Development
The unique structural features of Methyl 1-Boc-azetidine-3-carboxylate make it a valuable

tool in several areas of chemical and pharmaceutical research.

Drug Discovery and Medicinal Chemistry: The azetidine moiety can significantly influence the

pharmacokinetic and pharmacodynamic properties of drug candidates.[4] It serves as a

crucial building block for synthesizing complex molecules with potential therapeutic
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applications.[3][4] This compound is particularly useful for creating novel therapeutic agents

with enhanced efficacy.[4]

Peptide Synthesis: It is used to incorporate the azetidine ring into peptide chains, leading to

peptidomimetics with improved stability and binding properties.[3][4]

Synthetic Chemistry: As a versatile building block, it is employed in the synthesis of a variety

of organic molecules, including azaspiro[3.4]octanes.[5][6] The substrate can be

functionalized at the 3-position.[5][6]

Experimental Protocols
Synthesis of Methyl 1-Boc-azetidine-3-carboxylate
A common method for the synthesis of Methyl 1-Boc-azetidine-3-carboxylate involves the

esterification of 1-Boc-azetidine-3-carboxylic acid.[5]

Experimental Workflow:
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Synthesis of Methyl 1-Boc-azetidine-3-carboxylate

Reaction Setup

Reagent Addition

Reaction Progression

Workup and Isolation

Dissolve 1-Boc-azetidine-3-carboxylic acid
in Methanol and Toluene

Cool solution to 0°C

Slowly add Trimethylsilyl diazomethane
dropwise over 15 min

Stir at 0°C for 10 min

Warm to room temperature
over 30 min

Remove Toluene under
reduced pressure

Obtain crude product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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